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Compound of Interest

Compound Name: 10-(Phosphonooxy)-1-decanole

Cat. No.: B15547382

Get Quote

Application Notes and Protocols
Topic: Step-by-Step Guide to Phosphating 1,10-Decanediol

Audience: Researchers, scientists, and drug development professionals.

Introduction
1,10-Decanediol is a long-chain aliphatic diol with hydroxyl groups at both ends of a ten-carbon

chain. The phosphorylation of this molecule introduces a phosphate group, significantly altering

its physicochemical properties, such as solubility and its potential for biological interactions.

This protocol details a standard laboratory procedure for the phosphorylation of 1,10-

decanediol using phosphorus oxychloride (POCl₃), a common and effective phosphating agent.

[1][2] The resulting product, 1,10-decanediol phosphate, can serve as a precursor for further

chemical synthesis or be investigated for its own biological activities.

The reaction involves the nucleophilic attack of the hydroxyl groups of 1,10-decanediol on the

phosphorus atom of phosphorus oxychloride, leading to the formation of a

phosphorodichloridate intermediate, which is subsequently hydrolyzed to the final phosphate
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product. Careful control of reaction conditions, particularly temperature, is crucial to minimize

side reactions.

Experimental Protocol
2.1. Materials and Reagents

Reagent/Material Grade Supplier Catalog No.

1,10-Decanediol ≥98% Sigma-Aldrich 112-47-0

Phosphorus

oxychloride (POCl₃)
≥99% Sigma-Aldrich 261006

Triethylamine (TEA) ≥99.5% Sigma-Aldrich T0886

Dichloromethane

(DCM), anhydrous
≥99.8% Sigma-Aldrich 270997

Diethyl ether,

anhydrous
≥99.7% Sigma-Aldrich 309966

Hydrochloric acid

(HCl), 1 M
ACS Reagent Fisher Scientific A144-500

Sodium bicarbonate

(NaHCO₃), saturated

solution

ACS Reagent Fisher Scientific S233-500

Magnesium sulfate

(MgSO₄), anhydrous
ACS Reagent Fisher Scientific M65-500

Silica gel for column

chromatography
60 Å, 230-400 mesh Sigma-Aldrich 236833

Thin Layer

Chromatography

(TLC) plates

Silica gel 60 F₂₅₄ MilliporeSigma 105554

2.2. Equipment

Round-bottom flasks (100 mL and 250 mL)
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Magnetic stirrer and stir bars

Ice bath

Dropping funnel

Septa and needles

Nitrogen or Argon gas supply with manifold

Rotary evaporator

Glass funnel

Separatory funnel (250 mL)

Chromatography column

Standard laboratory glassware (beakers, graduated cylinders, etc.)

pH paper or pH meter

2.3. Experimental Procedure

Step 1: Reaction Setup

A 100 mL round-bottom flask equipped with a magnetic stir bar is oven-dried and allowed to

cool to room temperature under a stream of dry nitrogen or argon.

To the flask, add 1,10-decanediol (1.74 g, 10 mmol) and anhydrous dichloromethane (40

mL).

Stir the mixture at room temperature until the 1,10-decanediol is completely dissolved.

Add triethylamine (2.02 g, 2.8 mL, 20 mmol) to the solution.

Cool the flask to 0 °C using an ice bath.

Step 2: Phosphorylation Reaction
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In a separate, dry dropping funnel, prepare a solution of phosphorus oxychloride (1.53 g,

0.93 mL, 10 mmol) in anhydrous dichloromethane (10 mL).

Add the phosphorus oxychloride solution dropwise to the stirred 1,10-decanediol solution at

0 °C over a period of 30 minutes. Maintain the temperature at 0 °C throughout the addition.

After the addition is complete, allow the reaction mixture to stir at 0 °C for 1 hour, then let it

warm to room temperature and stir for an additional 2-4 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Step 3: Work-up and Extraction

Cool the reaction mixture back to 0 °C in an ice bath.

Slowly quench the reaction by the dropwise addition of 1 M hydrochloric acid (20 mL).

Caution: This is an exothermic reaction.

Transfer the mixture to a 250 mL separatory funnel.

Separate the organic layer.

Wash the organic layer sequentially with 1 M HCl (2 x 20 mL), saturated sodium bicarbonate

solution (2 x 20 mL), and brine (1 x 20 mL).

Dry the organic layer over anhydrous magnesium sulfate.

Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator to obtain the crude product.

Step 4: Purification

Purify the crude product by column chromatography on silica gel.

Elute the column with a gradient of methanol in dichloromethane (e.g., starting from 1% and

gradually increasing to 10% methanol).

Collect the fractions containing the desired product, as identified by TLC.
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Combine the pure fractions and remove the solvent under reduced pressure to yield the

phosphorylated 1,10-decanediol as a viscous oil or a waxy solid.

Data Presentation
Parameter Value

Starting Material

1,10-Decanediol Molar Mass 174.28 g/mol

1,10-Decanediol Amount 1.74 g (10 mmol)

Reagents

POCl₃ Molar Mass 153.33 g/mol

POCl₃ Amount 1.53 g (10 mmol)

Triethylamine Molar Mass 101.19 g/mol

Triethylamine Amount 2.02 g (20 mmol)

Reaction Conditions

Solvent Anhydrous Dichloromethane

Temperature 0 °C to Room Temperature

Reaction Time 3-5 hours

Expected Product

Product Name 1,10-Decanediol phosphate

Theoretical Yield ~2.54 g (assuming monophosphorylation)

Appearance Viscous oil or waxy solid

Visualization
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Experimental Workflow for Phosphating 1,10-Decanediol

1. Dissolve 1,10-decanediol and
 triethylamine in anhydrous DCM

2. Cool solution to 0 °C

Stirring

4. Add POCl3 solution dropwise
 to the diol solution at 0 °C

Ice bath

3. Prepare solution of POCl3
 in anhydrous DCM

Dropping funnel

5. Stir at 0 °C, then warm to RT

Maintain temp

6. Monitor reaction by TLC

Stirring

7. Quench reaction with 1 M HCl at 0 °C

Reaction completion

8. Perform aqueous work-up
 (wash with HCl, NaHCO3, brine)

Separatory funnel

9. Dry organic layer and concentrate

MgSO4

10. Purify by silica gel
 column chromatography

Rotary evaporator

11. Isolate pure product

Elution

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of phosphorylated 1,10-decanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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